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Compound of Interest

Compound Name: Dimethyl diglycolate

Cat. No.: B041929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synonyms, and available experimental data related to CAS number 7040-23-5, also

known as Dimethyl Diglycolate. While direct experimental studies on this specific compound

are limited in publicly accessible literature, this guide also includes relevant data and protocols

for its parent compound, Diglycolic Acid (DGA), to provide a more complete toxicological and

methodological context.

Core Properties and Synonyms
Dimethyl Diglycolate is a diester with the molecular formula C6H10O5.[1] It is recognized by

several synonyms across different chemical databases and suppliers.

Table 1: Chemical and Physical Properties of CAS 7040-
23-5
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Property Value Source

Molecular Formula C6H10O5 [1]

Molecular Weight 162.14 g/mol [1]

Density 1.15 g/cm³ [1]

Boiling Point 211.3 °C at 760 mmHg [1]

Melting Point 36 °C [1]

Flash Point 84.1 °C [1]

Refractive Index 1.413 [1]

Physical State Solid TCI

Appearance
White to Almost white powder

to crystal
TCI

Solubility Soluble in Methanol TCI

Table 2: Synonyms and Alternative Names for CAS 7040-
23-5
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Synonym Source

Dimethyl Diglycolate [2]

2,2'-Oxydiacetic Acid Dimethyl Ester [2]

Diglycolic Acid Dimethyl Ester [2]

Dimethyl 2,2'-Oxydiacetate [2]

Dimethyl Oxydiacetate BOC Sciences

Acetic acid, oxydi-, dimethyl ester PubChem

1,1′-Dimethyl 2,2′-oxybis[acetate] [1]

2-(2-keto-2-methoxy-ethoxy)acetic acid methyl

ester
[1]

2-(2-methoxy-2-oxoethoxy)acetic acid methyl

ester
[1]

Dimethyldiglykolat [1]

Diglicolato de dimetilo [1]

diglycolate de diméthyle [1]

ジグリコール酸ジメチル [1]

디메틸디글리콜레이트 [1]

Synthesis and Manufacturing
Dimethyl Diglycolate is used as a starting material in the manufacturing of unsaturated

polyester resins and plasticizers.[3] A common laboratory-scale synthesis involves the

esterification of Diglycolic acid with Methanol.

Experimental Protocol: Synthesis of Dimethyl
Diglycolate
A documented method for the synthesis of Dimethyl Diglycolate is through the reaction of

Diglycolic acid with Methanol in the presence of Thionyl chloride.[4]
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Materials:

Diglycolic acid (17.40 g, 129.76 mmol)

Anhydrous Methanol (100 mL)

Thionyl chloride (21.72 mL, 35.51 g, 2.3 eq)

Nitrogen atmosphere

Ice bath

Standard laboratory glassware for reactions under inert atmosphere

Procedure:

A solution of Diglycolic acid in anhydrous Methanol is prepared in a flask and stirred under a

nitrogen atmosphere.

The solution is cooled to 0 °C using an ice bath.

Thionyl chloride is added dropwise to the cooled solution over a period of 10 minutes.

The reaction mixture is then allowed to warm to room temperature and is stirred overnight.

The solvent is removed under reduced pressure (in vacuo).

The resulting oil is dried under high vacuum to yield the final product as a crystalline, white

solid.

This procedure reportedly yields 21.1 g (100%) of Dimethyl Diglycolate.[4]
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Reactants

Reagents & Conditions

Diglycolic Acid

Stirred Reaction

Methanol

Thionyl Chloride (SOCl2)

0°C to Room Temp,
Nitrogen Atmosphere
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(in vacuo)

Dimethyl Diglycolate
(CAS 7040-23-5)

Click to download full resolution via product page

Synthesis workflow for Dimethyl Diglycolate.

Toxicological Profile and Related Experimental Data
Direct toxicological studies on Dimethyl Diglycolate (CAS 7040-23-5) are not readily available

in the public domain. However, extensive research has been conducted on its parent

compound, Diglycolic acid (DGA), which is a known nephrotoxic metabolite of diethylene glycol

(DEG).[5][6][7] It is plausible that the in vivo toxicity of Dimethyl Diglycolate could be

mediated by its hydrolysis to DGA. The following sections detail the known toxic mechanisms

of DGA and provide a representative experimental protocol for its study.

Proposed Mechanism of Diglycolic Acid (DGA) Induced
Nephrotoxicity
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Research indicates that DGA induces necrosis in human proximal tubule cells.[7] The proposed

mechanism involves the uptake of DGA into these cells via sodium-dicarboxylate transporters,

leading to mitochondrial dysfunction and subsequent cell death.[7][8] DGA has been shown to

inhibit Complex II of the electron transport chain and chelate calcium, which disrupts

mitochondrial membrane potential and cellular ATP levels.[6][7]
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Proposed mechanism of Diglycolic Acid (DGA) induced nephrotoxicity.
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Representative Experimental Protocol: Assessment of
DGA Cytotoxicity in Human Proximal Tubule (HPT) Cells
The following protocol is adapted from studies investigating the toxic effects of DGA on cultured

human kidney cells.[7] This methodology can serve as a framework for assessing the potential

cytotoxicity of Dimethyl Diglycolate, particularly its effects on cell viability and mitochondrial

function.

Objective: To determine the cytotoxic effects of a test compound (e.g., DGA or Dimethyl
Diglycolate) on human proximal tubule cells in vitro.

Materials and Methods:

Cell Culture: Human proximal tubule (HPT) cells are cultured in appropriate media and

conditions until confluent.

Compound Exposure: Cells are incubated with increasing concentrations of the test

compound for a specified period (e.g., 48 hours). Control groups should include vehicle-only

treated cells.

Assessment of Cell Death:

Necrosis: Lactate dehydrogenase (LDH) leakage into the cell culture medium is measured

using a commercially available assay kit. An increase in LDH activity indicates a loss of

cell membrane integrity, a hallmark of necrosis.

Apoptosis vs. Necrosis: Flow cytometry using Annexin V and Propidium Iodide (PI)

staining can be employed to distinguish between apoptotic (Annexin V positive, PI

negative) and necrotic (Annexin V and PI positive) cells.

Mitochondrial Function Assays:

Mitochondrial Membrane Potential: Cells are loaded with a fluorescent dye sensitive to

mitochondrial membrane potential (e.g., JC-1 or TMRM), and changes in fluorescence are

measured by fluorometry or microscopy. A decrease in the signal indicates mitochondrial

depolarization.
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Cellular ATP Levels: Total cellular ATP is quantified using a luciferase-based assay kit to

assess the impact on cellular energy production.

Data Analysis: Data are typically presented as a percentage of control values and analyzed for

statistical significance using appropriate tests (e.g., ANOVA followed by post-hoc tests). Dose-

response curves can be generated to determine the concentration at which the compound

exerts its toxic effects.

Safety Information
Dimethyl Diglycolate is described as moderately toxic by inhalation and intraperitoneal routes.

When heated to decomposition, it is reported to emit acrid smoke and irritating vapors.

Standard laboratory safety precautions, including the use of personal protective equipment, are

recommended when handling this compound.

Conclusion
CAS number 7040-23-5, or Dimethyl Diglycolate, is a chemical intermediate with established

physical and chemical properties. While direct and in-depth experimental studies on its

biological effects are scarce, a plausible synthesis route has been outlined. The extensive

research on its parent compound, Diglycolic acid, provides a valuable framework for predicting

and testing its potential toxicological properties, particularly its effects on renal cells and

mitochondrial function. Further research is warranted to directly assess the biological activity

and safety profile of Dimethyl Diglycolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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